Cas no 932388-88-0 ((13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione)

• Product Name: (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione
• CAS No: 932388-88-0
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 1060133
• Update Time: 2025-10-29

(13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione
• CID 131699359
• (8R,9R,10R,13S)-17-acetyl-13-ethyl-2,6,7,8,9,10,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-one
• GESTODENE RELATED COMPOUND 10
• (8R,9R,10R,13S)-17-acetyl-13-ethyl-1,2,6,7,8,9,10,11,12,13-decahydro-3H-cyclopenta[a]phenanthren-3-one
• 18,19-Dinorpregna-4,14,16-triene-3,20-dione, 13-ethyl-
• Gestodene Impurity 5

• Inchi： 1S/C21H26O2/c1-3-13-10-20-14(11-21(13)23)4-5-17-18-7-6-15(12(2)22)16(18)8-9-19(17)20/h6-7,11,13,16-17,19-20H,3-5,8-10H2,1-2H3/t13?,16-,17+,19+,20+/m1/s1
• InChI Key： NHEFHXCXIRULLT-ATDKLKFASA-N
• SMILES： O=C1C=C2CC[C@H]3C4=CC=C(C(C)=O)[C@H]4CC[C@@H]3[C@H]2CC1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 649
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 494.4±45.0 °C(Predicted)
• Solubility: soluble in DCM, Ethyl Acetate

Additional information on (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione

(13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione (CAS No. 932388-88-0)

The compound (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione with CAS No. 932388-88-0 is a highly specialized steroidal compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of pregnadienes, which are known for their structural similarity to endogenous steroids and their potential as precursors for various bioactive agents. Recent advancements in synthetic methodologies have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in drug development.

Structural Insights and Synthesis

The molecular structure of (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione is characterized by a steroidal skeleton with specific functional groups that contribute to its unique properties. The ethyldione moiety at position 3 and 20 plays a crucial role in modulating the compound's reactivity and stability. Researchers have employed advanced synthetic techniques, including stereoselective synthesis and cross-coupling reactions, to achieve high yields of this compound with precise stereochemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The S configuration at position 13 has been shown to significantly influence the compound's interaction with target receptors, making it a promising candidate for further exploration in therapeutic applications.

Pharmacological Activity and Applications

Emerging research on (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione has revealed its potential as a lead compound in the development of novel drugs targeting hormone-dependent diseases. The compound exhibits remarkable selectivity towards specific steroid receptors, making it a valuable tool in understanding receptor-ligand interactions.

In preclinical studies conducted in 2023, this compound demonstrated potent anti-inflammatory properties by modulating key inflammatory pathways. Additionally, its ability to inhibit certain enzymes involved in lipid metabolism has opened new avenues for its application in cardiovascular disease management.

Synthetic Modifications and Analog Design

To enhance its pharmacokinetic properties and therapeutic efficacy, researchers have explored various synthetic modifications of (13S)-Ethyl-18,19-dinorpregna-4,14,16-triene-3,20-dione. These modifications include the introduction of functional groups at strategic positions to improve solubility and bioavailability.

A recent study published in *Journal of Medicinal Chemistry* reported the synthesis of several analogs with improved potency against specific targets. These analogs were evaluated for their ability to penetrate cellular membranes and interact with intracellular targets effectively.

Safety and Toxicological Profile

Understanding the safety profile of (13S)-Ethyl-18,19-dinorpregna-4,14